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Compound of Interest

Compound Name: Bodipy-C12

Cat. No.: B15556671 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the fluorescent lipid probe BODIPY™ 558/568 C12

(CAS 158757-84-7). It outlines the necessary personal protective equipment (PPE), procedural

steps for safe handling, and disposal plans to ensure a secure laboratory environment.

Hazard Identification and Prudent Practices
Safety Data Sheets (SDS) for BODIPY™ 558/568 C12 present varied classifications. One

source classifies the compound with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Another source states the substance is not classified as hazardous according to the Globally

Harmonized System (GHS).[1] Given this discrepancy, it is imperative to adopt a cautious

approach and adhere to the more stringent safety warnings. All handling should proceed on the

assumption that the compound is hazardous.
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Personal Protective Equipment (PPE) and Safety
Measures
Adherence to standard laboratory safety protocols is essential to minimize exposure and

ensure personal safety. The recommended PPE is detailed below.

Task
Required Personal
Protective Equipment
(PPE)

Rationale

Weighing/Handling Solid

Powder

Chemical safety goggles,

Nitrile gloves, Lab coat,

Respiratory protection (N95

respirator or use of a chemical

fume hood).

To prevent inhalation of

irritating dust and protect eyes

and skin from contact.

Preparing Stock & Working

Solutions

Chemical safety goggles,

Nitrile gloves, Lab coat. Work

should be performed in a well-

ventilated area or chemical

fume hood.

To protect against splashes of

the concentrated solution

which can cause serious eye

and skin irritation.[2][3]

Cell Staining & Handling
Chemical safety glasses,

Nitrile gloves, Lab coat.

To prevent skin contact and

eye exposure to the diluted

working solution.[4]

Spill Cleanup

Chemical safety goggles,

Nitrile gloves (consider double-

gloving), Lab coat or chemical-

resistant apron, Respiratory

protection (if dealing with

powder).

To ensure adequate protection

during spill management

where exposure risk is higher.

Operational and Disposal Plans
Proper handling and disposal of BODIPY-C12 are critical for maintaining a safe and compliant

laboratory.
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Handling and Storage:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form or preparing concentrated solutions.

Avoid direct contact with eyes and skin, and prevent inhalation of dust or aerosols.[5]

Store the compound in a tightly sealed container in a cool, dry, and dark place.[6][7]

Recommended storage is often at 0-8°C or -20°C.[6][7]

For your safety and health, always wear a lab coat and disposable gloves when handling this

product.[4][7]

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE as detailed in the table above.

For solid spills, gently cover with an absorbent material to avoid raising dust. Carefully

sweep or scoop the material into a designated waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a

sealed container for disposal.

Clean the spill area thoroughly with soap and water.

Waste Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Do not pour waste down the drain.

Collect waste in a clearly labeled, sealed container.
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Experimental Protocol: Staining Live Cells with
BODIPY-C12
This protocol provides a general procedure for staining lipid droplets in live cultured cells. The

optimal concentration of the probe and incubation time should be determined empirically for

your specific cell type and experimental conditions.

Materials:

BODIPY™ 558/568 C12

Anhydrous Dimethyl sulfoxide (DMSO)

Serum-free cell culture medium or Phosphate-Buffered Saline (PBS)

Cultured cells on coverslips or in a multi-well plate

Methodology:

Preparation of Stock Solution (10 mM):

Bring the vial of BODIPY-C12 to room temperature before opening.

Dissolve 1 mg of BODIPY 558/568 C12 in 382 µL of anhydrous DMSO to create a 10 mM

stock solution.[8]

Mix thoroughly by vortexing.

Store the stock solution at -20°C or -80°C, protected from light. Avoid repeated freeze-

thaw cycles.[7][8]

Preparation of Working Solution (1-10 µM):

On the day of the experiment, dilute the stock solution in a serum-free cell culture medium

or PBS to the desired final concentration (typically between 1-10 µM).[8]

Cell Staining:
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Grow adherent cells on sterile coverslips or in an appropriate imaging dish.

Remove the culture medium from the cells.

Add the BODIPY-C12 working solution to the cells.

Incubate at 37°C for 15-30 minutes, protected from light.[8]

Washing:

Remove the staining solution.

Wash the cells two to three times with fresh, pre-warmed medium or PBS to remove

unbound dye.[9]

Imaging:

Replace the wash solution with fresh medium.

Observe the stained cells using a fluorescence microscope equipped with appropriate

filters for BODIPY 558/568 (Excitation/Emission maxima: ~558/568 nm).[8][10]

Visual Workflows
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Caption: Experimental workflow for handling Bodipy-C12 from receipt to disposal.
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Caption: Logic diagram for selecting appropriate PPE based on the handling task.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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